Cas no 313545-39-0 (4-ethoxy-2-(trifluoromethyl)benzeneboronic acid)

• Product Name: 4-ethoxy-2-(trifluoromethyl)benzeneboronic acid
• CAS No: 313545-39-0
• MF: C₉H₁₀BF₃O₃
• MW: 233.980113506317
• MDL: MFCD08059515
• CID: 829261
• PubChem ID: 22021677
• Update Time: 2025-04-19

4-ethoxy-2-(trifluoromethyl)benzeneboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Ethoxy-2-(trifluoromethyl)phenyl)boronic acid
• 4-ETHOXY-2-(TRIFLUOROMETHYL)BENZENEBORONIC ACID
• 4-Ethoxy-2-(trifluoromethyl)phenylboronic acid
• 4-Ethoxy-3-(trifluoromethyl)phenylboronic acid
• SCHEMBL3563846
• DS-10992
• 313545-39-0
• CS-0041762
• [4-ethoxy-2-(trifluoromethyl)phenyl]boronic acid
• AKOS015893117
• VT1363
• DB-028854
• (4-Ethoxy-2-(trifluoromethyl)phenyl)boronicacid
• MFCD08059515
• 4-ethoxy-2-trifluoromethylphenyl boronic acid
• DTXSID501257318
• 4-Ethoxy-2-(trifluoromethyl)phenylboric acid
• 4-ethoxy-2-(trifluoromethyl)benzeneboronic acid

• MDL： MFCD08059515
• Inchi： 1S/C9H10BF3O3/c1-2-16-6-3-4-8(10(14)15)7(5-6)9(11,12)13/h3-5,14-15H,2H2,1H3
• InChI Key： OGQUWAGSWMWDRG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1B(O)O)OCC)(F)F

Computed Properties

• Exact Mass: 234.06800
• Monoisotopic Mass: 234.0675088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 0.78390

4-ethoxy-2-(trifluoromethyl)benzeneboronic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes